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Compound of Interest

Compound Name: 2-Chloro-N-ethylaniline

CAS No.: 13519-74-9

Cat. No.: B079687

Get Quote

Technical Guide for Research & Development Professionals

Part 1: Critical Identity Verification (The "Zero-Error"
Protocol)
Before uncapping any vessel, you must validate the chemical identity. The nomenclature "2-
Chloro-N-ethylaniline" is chemically ambiguous in casual usage and can refer to two distinct

compounds with vastly different hazard profiles.

You must confirm the CAS Number immediately.
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Feature
Target Compound (Ring-

Chlorinated)

High-Hazard Analog

(Nitrogen Mustard)

Common Name 2-Chloro-N-ethylaniline
N-Ethyl-N-(2-

chloroethyl)aniline

CAS Number
13519-74-9 (or 95-51-2 parent

analog)
92-49-9

Structure
Chlorine attached to the

Phenyl Ring (Ortho).

Chlorine attached to the Ethyl

Chain.[1]

Primary Hazard
Methemoglobinemia, Acute

Toxicity.

Genotoxicity, Vesicant,

Alkylating Agent.

Handling Level
Standard Fume Hood (BSL-1/2

Chemical).

Containment / Glove Box

(Carcinogen).

WARNING: This guide primarily addresses CAS 13519-74-9 (Ring-Chlorinated). If you are

handling CAS 92-49-9, you are working with a nitrogen mustard analog; stop and implement

alkylating agent protocols (e.g., sodium thiosulfate deactivation) immediately.

Part 2: Hazard Identification & Mechanism[2]
Acute Toxicity & Methemoglobinemia
Like its parent compound 2-chloroaniline, 2-Chloro-N-ethylaniline is lipophilic and rapidly

absorbed through intact skin.

Mechanism: Upon absorption, hepatic enzymes (CYP450) metabolize the aniline moiety. The

resulting N-hydroxylamines oxidize hemoglobin (Fe²⁺) to methemoglobin (Fe³⁺), destroying

the blood's oxygen-carrying capacity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://grokipedia.com/page/n_ethyl_n_2_chloroethylaniline
https://www.benchchem.com/product/b079687/docs?utm_src=pdf-body#safety-and-handling-precautions-for-2-chloro-n-ethylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clinical Sign: Cyanosis (blue/grey skin discoloration) is a late sign. Onset can be delayed 2–

4 hours.

Threshold: Skin contact with as little as 0.2 mL can be toxicologically significant depending

on body weight.

Environmental Instability[3]
Photosensitivity: Anilines oxidize rapidly under UV light, turning from colorless/pale yellow to

dark brown/purple. This indicates impurity formation (azobenzenes) but does not necessarily

neutralize toxicity.

Incompatibility: Reacts vigorously with strong acids (exothermic salt formation) and oxidizing

agents (fire risk).

Part 3: Hierarchy of Controls & Handling Protocol
Engineering Controls (Primary Barrier)
Do not rely solely on PPE. The volatility of N-ethylanilines requires active ventilation.

Fume Hood: Mandatory. Maintain face velocity >100 fpm.

Closed Systems: For transfers >100 mL, use cannula transfer or a closed-loop pumping

system to prevent vapor release.

Personal Protective Equipment (PPE) Matrix
Standard latex gloves provide zero protection against anilines (breakthrough <1 minute).
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PPE Type Specification Rationale

Gloves (Primary)
Laminate Film (Silver Shield)

or Viton

Impermeable to aromatic

amines.

Gloves (Splash) Double Nitrile (min 0.11 mm)

Only for incidental splash;

change immediately upon

contact.

Respiratory
P100 + Organic Vapor

Cartridge

Required only if working

outside a hood (e.g., spill

cleanup).

Body Tyvek Lab Coat
Prevents absorption through

fabric clothing.

Experimental Workflow Visualization
The following diagram illustrates the decision logic for safe handling and synthesis integration.
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Start: Chemical Retrieval

Verify CAS: 13519-74-9?

STOP: High Hazard Protocol
(Nitrogen Mustard Analog)

No (CAS 92-49-9)

Preparation:
Check Glove Breakthrough Time

Inspect Fume Hood Flow

Yes

Transfer Method

< 10 mL: Glass Syringe
(Never Plastic - Leaching) > 100 mL: Cannula/Schlenk Line

Reaction Monitoring:
Watch for Darkening (Oxidation)

Quenching:
Acidic Workup (Exothermic Risk)

Cool to 0°C before addition

Disposal:
Segregate as Halogenated Organic

NO Bleach (Chloramine Risk)

Click to download full resolution via product page
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Caption: Operational workflow emphasizing the critical CAS verification step and volume-

dependent transfer methods.

Part 4: Emergency Response & Decontamination[3]
Skin Exposure (The "Speed-is-Life" Protocol)
Anilines absorb faster than they can be washed off.

Immediate Action: Do not wipe (wiping drives chemical into pores).

Flush: Drench with water for 15 minutes. Use Polyethylene Glycol (PEG 400) or ethanol only

if water is unavailable, followed immediately by water. PEG is superior for solubilizing

lipophilic amines.

Medical: Transport to ER. Suggest Methylene Blue therapy protocol to treating physician if

cyanosis appears.

Spill Management
Small Spill (<50 mL): Absorb with vermiculite or sand. Do not use sawdust (fire risk with

oxidizers).

Decontamination Solution: Wash surface with dilute acetic acid (to solubilize the amine)

followed by surfactant water.

Avoid Bleach: Do not use hypochlorite (bleach) on aniline spills; it can form chloroamines or

more toxic oxidation products.

Fire
Media: Water spray, Carbon Dioxide (CO2), Dry Chemical.

Hazard: Thermal decomposition produces Hydrogen Chloride (HCl) and Nitrogen Oxides

(NOx).[1] Firefighters must use SCBA.

Part 5: Storage and Stability
To maintain reagent integrity and safety:
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Atmosphere: Store under inert gas (Argon/Nitrogen).

Container: Amber glass (UV protection).

Temp: Cool, dry area (<25°C). Refrigeration extends shelf life but requires bringing to room

temp before opening to prevent condensation (hydrolysis risk).

References
National Institutes of Health (NIH) - PubChem.N-(2-Chloroethyl)-N-ethylaniline (Compound

Summary). (Used for distinguishing the mustard analog CAS 92-49-9).[1] [Link]

Carl Roth.Safety Data Sheet: 2-Chloroaniline (Parent Compound Analog). (Source for

general chloroaniline toxicological mechanisms and handling).[2] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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